2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid

• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-amino-2-methyl-3-(3,4,5-trimethylpyrazol-1-yl)propanoic acid
• InChI: InChI=1S/C10H17N3O2/c1-6-7(2)12-13(8(6)3)5-10(4,11)9(14)15/h5,11H2,1-4H3,(H,14,15)
• InChI Key: KJINMJHQUUHERL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)CC(C)(C(=O)O)N)C

Description

2-Amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid is a synthetic α-amino acid derivative featuring a pyrazole ring substituted with three methyl groups at the 1-position. The compound’s structure combines the rigidity of the pyrazole heterocycle with the zwitterionic properties of amino acids, enabling unique interactions in biological systems. Synthesis routes for related pyrazole-amino acid hybrids, such as those described in and , typically involve regioselective condensation or aza-Michael reactions to attach the pyrazole moiety to the amino acid backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid generally follows these key steps:

• Starting Materials:

  • 3-Amino-2-methylpropanamide or 3-(trimethyl-1H-pyrazol-1-yl)propanoic acid derivatives.
  • Trimethylpyrazole or pyrazole derivatives as nucleophilic partners.

• Typical Reaction:
  The reaction involves nucleophilic substitution or coupling between the amino acid backbone and the trimethylpyrazole moiety. For example, 3-amino-2-methylpropanamide reacts with trimethylpyrazole under catalysis.

• Catalysts and Reagents:
  Suitable catalysts include acid or base catalysts depending on the reaction pathway. Coupling agents such as carbodiimides (e.g., 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or dicyclohexylcarbodiimide (DCC)) are often used to facilitate amide bond formation.

• Solvents:
  Organic solvents such as dichloromethane, ethanol, or acetonitrile are commonly employed.

• Temperature:
  Reactions are typically carried out at moderate temperatures ranging from 60°C to 80°C to optimize yield and minimize side reactions.

Industrial Production Methods

• Batch Reactors:
  Large-scale synthesis is often performed in batch reactors with controlled stirring, temperature, and pH to ensure consistent product quality.

• Continuous Flow Reactors:
  To improve scalability and reaction control, continuous flow synthesis is increasingly applied, allowing better heat and mass transfer and higher throughput.

• Purification:
  The crude product is purified by crystallization or chromatographic techniques such as flash chromatography or preparative HPLC to achieve high purity.

Reaction Types and Conditions

Reaction Type	Reagents/Conditions	Products Formed
Oxidation	Hydrogen peroxide, potassium permanganate; aqueous or organic solvents, room temperature	Oxidized derivatives of the compound
Reduction	Sodium borohydride, lithium aluminum hydride; anhydrous conditions, low temperature	Reduced derivatives
Nucleophilic Substitution	Halides or amines; polar solvents such as ethanol or acetonitrile	Substituted pyrazole derivatives

These reactions provide routes for structural modification, enabling the synthesis of analogues with potentially enhanced biological activities.

Analytical Data and Structural Confirmation

Spectroscopic Characterization

• NMR Spectroscopy:
  Proton NMR typically shows signals corresponding to the pyrazole ring protons, methyl groups, and the amino acid backbone. The amino group contributes to characteristic N–H stretching bands in IR spectroscopy (~3300 cm⁻¹).

• Mass Spectrometry:
  Molecular ion peaks correspond to the expected molecular weight (~210 Da). Adducts with sodium, potassium, or ammonium ions are commonly observed.

• Chromatography:
  Purity is confirmed by HPLC or TLC, with retention times consistent with the compound’s polarity and structure.

Predicted Collision Cross Section Data (Example)

Adduct	m/z	Predicted Collision Cross Section (Ų)
[M+H]+	170.09	135.3
[M+Na]+	192.07	143.3
[M+NH4]+	187.12	140.9
[M+K]+	208.05	142.6
[M-H]-	168.08	133.4

These data assist in confirming molecular identity and purity during mass spectrometric analysis.

Research Findings on Preparation and Applications

• The compound is synthesized effectively via coupling reactions between amino acid derivatives and trimethylpyrazole under mild conditions, with yields optimized by temperature and solvent choice.

• Industrial methods emphasize scalable synthesis using continuous flow reactors, enhancing reproducibility and purity.

• The compound serves as a building block for more complex heterocyclic systems and is studied for biological activities such as enzyme inhibition, anti-inflammatory effects, and potential anticancer properties.

Summary Table of Preparation Methods

Method Type	Starting Materials	Key Reagents/Catalysts	Solvent(s)	Temperature (°C)	Notes
Nucleophilic substitution	3-Amino-2-methylpropanamide + trimethylpyrazole	Acid/base catalysts	Dichloromethane, ethanol	60-80	Moderate temperature for optimal yield
Amide coupling	3-(Trimethyl-1H-pyrazol-1-yl)propanoic acid + ammonia or amine	EDCI, DCC	Acetonitrile, ethanol	Room to 70	Carbodiimide coupling agents facilitate bond formation
Industrial batch synthesis	Same as above	Optimized catalysts and bases	Various	Controlled	Large scale, purification by crystallization or chromatography
Continuous flow synthesis	Same as above	Automated flow reactors	Organic solvents	Controlled	Enhanced scalability and efficiency

Chemical Reactions Analysis

Types of Reactions

2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The amino group can participate in nucleophilic substitution reactions to form amides or other derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate or hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or alcohols. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.

Major Products

Scientific Research Applications

2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials, such as polymers and catalysts, due to its unique structural features.

Mechanism of Action

The mechanism of action of 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to active sites or allosteric sites, modulating the activity of the target protein. This interaction can lead to changes in cellular signaling pathways, metabolic processes, or gene expression, resulting in the observed biological effects.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Activities	Source
Target Compound	Pyrazole-amino acid	1H-pyrazole with trimethyl groups	225.27*	Not specified in evidence
2-Amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	Pyrazole-amino acid	3-CF₃ on pyrazole	223.15	Enhanced metabolic stability
Chlorinated 3-phenylpropanoic acids	Phenylpropanoic acid	Dichloro/hydroxyphenyl groups	215–245†	Antimicrobial (MIC <10 µg/mL)
3-{5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid	Pyrazolopyrimidine	Fused pyrazole-pyrimidine ring	261.29	Not specified
3-(Methylthio)propanoic acid esters	Propanoic acid ester	Methylthio and ester groups	132–160	Volatile flavor compounds

*Calculated from molecular formula C₉H₁₇N₃O₂.
†Range based on derivatives in .

Research Findings and Implications

• Synthetic Accessibility: Pyrazole-amino acids like the target compound are synthesized via regioselective methods (e.g., aza-Michael additions), but substituents like -CF₃ or fused rings (e.g., pyrazolopyrimidine) require specialized reagents .
• Biological Potential: While chlorinated phenylpropanoic acids () and fluorinated pyrazole derivatives () show antimicrobial activity, the target compound’s trimethylpyrazole group may confer distinct pharmacokinetic properties, such as improved oral bioavailability due to increased lipophilicity.
• Analytical Challenges: The compound’s non-volatile nature contrasts with esters in , necessitating LC-MS or NMR for characterization rather than GC-MS .

Biological Activity

2-Amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid, also known as a derivative of pyrazole, has garnered interest in biomedical research due to its potential therapeutic applications. This compound is part of a larger class of pyrazole derivatives that are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Structural Characteristics

The molecular formula of 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid is $C_7H_{11}N_3O_2$. Its structure can be represented as follows:

$$\text{SMILES CC CN1C CC N1 C O O N}$$

This structure features a pyrazole ring, which is critical for its biological activity. The presence of the amino and carboxylic acid functional groups enhances its solubility and reactivity.

Anticancer Properties

Recent studies have demonstrated that pyrazole derivatives exhibit significant anticancer activity. For instance, compounds similar to 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid have shown inhibition against various cancer cell lines. A notable example includes the inhibition of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

Compound	Target	IC50 (µM)
Compound A	CDK2	0.36
Compound B	CDK9	1.8

These compounds exhibit selectivity towards specific CDKs, indicating their potential as targeted cancer therapies .

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives have been linked to their ability to inhibit the production of pro-inflammatory cytokines. In vitro studies have shown that these compounds can significantly reduce the levels of TNF-alpha and IL-6 in activated macrophages.

Antimicrobial Activity

Preliminary data suggest that 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid may also possess antimicrobial properties. In vitro assays against bacterial strains such as E. coli and Staphylococcus aureus indicate moderate antibacterial activity, warranting further investigation into its mechanism of action.

Case Study 1: Anticancer Efficacy

A study evaluated the efficacy of a related pyrazole compound in a colorectal cancer model. The compound was administered orally to mice bearing SW620 colorectal carcinoma xenografts, resulting in a significant reduction in tumor growth rates compared to controls . The pharmacokinetic profile indicated good absorption and bioavailability.

Case Study 2: Inflammatory Response Modulation

Another investigation focused on the modulation of inflammatory responses in a mouse model of arthritis. Treatment with the compound led to a decrease in joint swelling and pain, correlating with reduced levels of inflammatory markers .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-amino-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid, and how can reaction yields be improved?

• Methodological Answer : Synthesis typically involves multi-step reactions, starting with pyrazole-functionalized precursors and amino acid backbones. Key steps include:

• Condensation : Use of THF under argon with catalysts like sodium borohydride to reduce intermediates (e.g., methyl esters to alcohols) .
• Protection/Deprotection : Benzyloxycarbonyl (Cbz) groups protect amino functionalities during synthesis, followed by hydrogenolysis for removal .
• Monitoring : Thin-layer chromatography (TLC) ensures reaction progression, while recrystallization or column chromatography purifies the final product .
  • Optimization : Adjusting solvent polarity (e.g., ethanol vs. methanol) and catalyst stoichiometry improves yields. For example, lithium chloride enhances borohydride reactivity in THF .

Q. How is the molecular structure of this compound validated, and what analytical techniques are critical?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms substituent positions (e.g., pyrazole ring protons at δ 7.5–8.5 ppm, methyl groups at δ 1.2–2.0 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]⁺ ≈ 240.15 g/mol) and fragmentation patterns .
• X-ray Crystallography : Single-crystal analysis resolves stereochemistry, though challenges arise due to hygroscopicity. SHELX software refines crystallographic data .

Advanced Research Questions

Q. How can computational modeling predict the biological interactions of this compound?

• Methodological Answer :

• Docking Studies : Tools like AutoDock Vina simulate binding to targets (e.g., enzymes or receptors). Pyrazole and carboxylate groups often show affinity for metal-binding domains .
• Molecular Dynamics (MD) : Simulations in GROMACS assess stability of ligand-target complexes under physiological conditions (e.g., solvation in water, 310 K) .
• QSAR Models : Quantitative structure-activity relationships correlate substituent effects (e.g., trimethylpyrazole vs. nitro groups) with activity trends .

Q. What strategies resolve contradictions in structure-activity relationships (SAR) for pyrazole-containing amino acid derivatives?

• Methodological Answer :

• Comparative SAR : Analyze analogs (see Table 1) to isolate structural determinants. For example, methyl groups on pyrazole enhance lipophilicity but may reduce solubility .
• Data Triangulation : Combine crystallography (electron density maps), NMR (conformational analysis), and bioassays (IC₅₀ values) to validate hypotheses .
• Meta-Analysis : Review literature on related compounds (e.g., 3-(3-methyl-1H-pyrazol-1-yl)propanoic acid derivatives) to identify conserved activity patterns .

Table 1 : Structural Analogs and Key Features

Compound Name	Molecular Formula	Key Features
2-Methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid	C₈H₁₂N₂O₂	Enhanced lipophilicity; moderate enzyme inhibition
3-(3-Methyl-1H-pyrazol-5-yl)propanoic acid	C₇H₁₀N₂O₂	Lower steric hindrance; improved aqueous solubility

Q. How does this compound interact with biological targets, and what experimental assays are definitive?

• Methodological Answer :

• Enzyme Inhibition Assays : Measure IC₅₀ via spectrophotometry (e.g., inhibition of trypsin-like proteases at λ = 405 nm) .
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔH, ΔS) to receptors like GABAₐ .
• Cell-Based Assays : Fluorescent probes (e.g., Ca²⁺-sensitive dyes) assess intracellular signaling modulation .

Q. What crystallographic challenges arise in resolving this compound’s structure, and how are they mitigated?

• Methodological Answer :

• Crystal Growth : Use slow vapor diffusion (e.g., ethanol/water mixtures) to obtain diffraction-quality crystals. Hygroscopicity is minimized by sealing samples .
• Data Refinement : SHELXL refines disordered pyrazole rings via restraints (e.g., DFIX for bond lengths) and twin correction for non-merohedral twinning .
• Validation : Check R-factors (< 0.05) and residual density maps (< 0.3 e⁻/ų) to confirm accuracy .